N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(5-phenyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C19H18N2O3/c1-23-17-10-6-5-9-15(17)13-20-19(22)12-16-11-18(24-21-16)14-7-3-2-4-8-14/h2-11H,12-13H2,1H3,(H,20,22)
• InChI Key: QIVFCJLAVVGMBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide, also known as MPAA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has been used in various scientific research applications, including as a potential treatment for neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has also been studied for its potential use as an analgesic, anti-inflammatory, and anticonvulsant agent. Additionally, N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has been used as a tool for studying the role of cannabinoid receptors in the brain.

Mechanism Of Action

The mechanism of action of N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide is not fully understood, but it is believed to act as a cannabinoid receptor agonist. N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has been shown to bind to the CB1 and CB2 receptors in the brain, which are involved in various physiological processes such as pain sensation, appetite regulation, and mood. N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has also been shown to modulate the release of neurotransmitters such as dopamine, glutamate, and GABA.

Biochemical And Physiological Effects

N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has been shown to have various biochemical and physiological effects. In animal studies, N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has been shown to reduce pain sensitivity, decrease inflammation, and improve cognitive function. N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages And Limitations For Lab Experiments

One advantage of using N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide is also relatively easy to synthesize and purify, making it a cost-effective research tool. However, one limitation of using N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide. One direction is to further investigate its potential use as a treatment for neurological disorders. Another direction is to study its effects on other physiological processes such as appetite regulation and mood. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide and its potential side effects.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-2-(5-phenylisoxazol-3-yl)acetamide involves the reaction between 2-(5-phenylisoxazol-3-yl)acetic acid and 2-methoxybenzylamine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) under controlled conditions. The resulting product is purified using column chromatography or recrystallization.